alpha-D-galactofuranose

• IUPAC Name: (2S,3R,4R,5S)-5-[(1R)-1,2-dihydroxyethyl]oxolane-2,3,4-triol
• InChI: InChI=1S/C6H12O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2-11H,1H2/t2-,3-,4-,5+,6+/m1/s1
• InChI Key: AVVWPBAENSWJCB-TVIMKVIFSA-N
• Canonical SMILES: C(C(C1C(C(C(O1)O)O)O)O)O
• Isomeric SMILES: C([C@H]([C@H]1[C@@H]([C@H]([C@H](O1)O)O)O)O)O
• Molecular Formula: C6H12O6
• Molecular Weight: 180.16 g/mol
• CAS RN: 36468-82-3

Description

Alpha-D-galactofuranose is a rare form of the well-known galactose sugar. It has a molecular formula of C6H12O6. Its average mass is 180.156 Da and its monoisotopic mass is 180.063385 Da. It is widely distributed among several branches of the eukaryotic kingdom.

Synthesis Analysis

The synthesis of alpha-D-galactofuranose has been a subject of research. A strain identified as a Streptomyces species was discovered to exhibit Gal f -ase activity for 4 -nitrophenyl β-D-galactofuranoside (pNP-β-D-Galf) in culture supernatants. This suggests that Streptomyces species could play a role in the synthesis of alpha-D-galactofuranose.

Molecular Structure Analysis

Alpha-D-galactofuranose contains total 24 bond(s); 12 non-H bond(s), 2 rotatable bond(s), 1 five-membered ring(s), 5 hydroxyl group(s), 1 primary alcohol(s), 3 secondary alcohol(s), 1 ether(s) (aliphatic), and 1 Oxolane(s).

Chemical Reactions Analysis

The enzymes responsible for the biosynthesis of alpha-D-galactofuranose are interesting targets due to its occurrence in numerous pathogenic micro-organisms. Both use UDP-α-d-galactofuranose as the donor and the change from α-stereochemistry in UDP-Gal f to the β-stereochemistry of the newly synthesized glycan, indicate that catalysis follows an inverting mechanism.

Physical And Chemical Properties Analysis

Alpha-D-galactofuranose has a molecular formula of C6H12O6. Its average mass is 180.156 Da and its monoisotopic mass is 180.063385 Da.

Scientific Research Applications

Role in Cell Wall Polysaccharides and Glycoconjugates

Alpha-D-galactofuranose (α-D-GalF) plays a significant role in the structure of cell wall polysaccharides in various microorganisms, including bacteria, protozoa, and fungi. It is a key constituent of major cell envelope polysaccharides in pathogenic mycobacteria, making it an important target for drug design due to its absence in mammals (Rémond et al., 2005).

Biosynthesis Studies

The biosynthesis of α-D-GalF has been extensively studied, revealing its synthesis from glucose without hexose carbon chain fission. A novel nucleotide, UDP-alpha-D-galactofuranose, has been identified as a major product in this biosynthetic pathway, indicating its key role in polymer synthesis (Trejo et al., 1971).

Chemoenzymatic Synthesis

Advances in chemoenzymatic synthesis of α-D-GalF derivatives have been made, demonstrating the utility of enzymes like alpha-L-arabinofuranosidase for synthesizing β-D-galactofuranosides, a type of galactofuranoside derivative (Rémond et al., 2005).

Therapeutic Development

α-D-GalF is an attractive target for developing chemotherapeutic agents against microbial infections, as it is absent in mammals. Its presence in pathogenic microorganisms makes it a focus for glycobiological studies and drug development (Marino & Baldoni, 2014).

Enzyme Studies and Drug Targeting

Understanding enzymes involved in the metabolism of α-D-GalF, like UDP-galactopyranose mutase and D-galactofuranosyltransferases, is crucial for targeting these pathways in drug development. The absence of α-D-GalF in mammals highlights its potential as a selective target for treating diseases caused by microorganisms containing this sugar (Bakker et al., 2005).

Future Directions

The occurrence of alpha-D-galactofuranose in numerous pathogenic micro-organisms makes the enzymes responsible for its biosynthesis interesting targets. Future research could focus on these enzymes and their role in the biosynthesis of alpha-D-galactofuranose. This could potentially lead to the development of new treatments for diseases caused by these pathogenic micro-organisms.